Cas no 1207625-55-5 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
• CAS No: 1207625-55-5
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 835199
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-c arboxylate

• Inchi： InChI=1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-7-8(5-15)10-4-9(14)6-16-11(10)17/h4,6-7H,1-3H3
• InChI Key： KEQOIULNDRYJPI-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C=C(C#N)C2=C1N=CC(=C2)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3